1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride
Overview
Description
1-(4-Bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride (1-BFCA-HCl) is an organic compound that is widely used in various scientific and industrial processes. It is a white solid that is soluble in water and other polar solvents. This compound has a wide range of applications, including synthesis of pharmaceuticals, biochemicals, and other materials. It is also used in research and development of new drugs and materials.
Scientific Research Applications
1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride is widely used in scientific research and development. It is used as a starting material for the synthesis of various pharmaceuticals, biochemicals, and other materials. It is also used in research and development of new drugs and materials. In addition, it is used as a reagent in a variety of organic reactions, such as the synthesis of organic compounds and the isolation of biologically active compounds.
Mechanism of Action
1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride is a weakly basic compound that readily forms hydrogen bonds with molecules containing acidic groups. This property allows it to act as a proton acceptor and to complex with other molecules. It can also act as a Lewis acid and can form complexes with other molecules. In addition, it can act as a catalyst in various organic reactions.
Biochemical and Physiological Effects
1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride has been studied for its effects on biochemical processes in cells. In particular, it has been shown to inhibit the activity of enzymes involved in DNA replication and transcription. It has also been shown to inhibit the activity of enzymes involved in protein synthesis and degradation. In addition, it has been shown to inhibit the activity of enzymes involved in lipid metabolism.
Advantages and Limitations for Lab Experiments
1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride is a versatile compound that is widely used in scientific research and development. It is relatively inexpensive and easy to obtain. In addition, it is stable in aqueous solution and can be stored for extended periods of time. However, it is a weakly basic compound and can be easily neutralized by acids. In addition, it is toxic if ingested and should be handled with care.
Future Directions
1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride has a wide range of applications in scientific research and development. The future directions of this compound include the development of new synthetic methods, the use of 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride as a catalyst in organic reactions, and the exploration of its effects on biochemical processes in cells. In addition, the potential use of 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride in drug development and other medical applications should be further explored.
Synthesis Methods
The synthesis of 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride involves the reaction of 4-bromo-3-fluorophenylcyclohexan-1-amine (1-BFCA) with hydrochloric acid (HCl). This reaction is carried out in aqueous solution at a temperature of approximately 25°C. The reaction is exothermic and is complete within a few minutes. The product is isolated by filtration and the remaining solution is evaporated to dryness. The resulting product is a white solid that is soluble in water and other polar solvents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride involves the reaction of 4-bromo-3-fluorobenzene with cyclohexanone to form 1-(4-bromo-3-fluorophenyl)cyclohexan-1-one, which is then reduced to 1-(4-bromo-3-fluorophenyl)cyclohexan-1-ol. The resulting alcohol is then reacted with ammonium chloride and hydrochloric acid to form the desired amine hydrochloride salt.", "Starting Materials": [ "4-bromo-3-fluorobenzene", "cyclohexanone", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "4-bromo-3-fluorobenzene is reacted with cyclohexanone in the presence of a base such as potassium carbonate to form 1-(4-bromo-3-fluorophenyl)cyclohexan-1-one.", "1-(4-bromo-3-fluorophenyl)cyclohexan-1-one is then reduced using a reducing agent such as sodium borohydride or lithium aluminum hydride to form 1-(4-bromo-3-fluorophenyl)cyclohexan-1-ol.", "1-(4-bromo-3-fluorophenyl)cyclohexan-1-ol is then reacted with ammonium chloride and hydrochloric acid to form the desired amine hydrochloride salt, which can be isolated by filtration or crystallization." ] } | |
CAS RN |
2768332-19-8 |
Product Name |
1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine hydrochloride |
Molecular Formula |
C12H16BrClFN |
Molecular Weight |
308.6 |
Purity |
95 |
Origin of Product |
United States |
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